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Compound of Interest

Compound Name: Sulfosate-d9

Cat. No.: B12420627 Get Quote

An In-depth Technical Guide to Sulfosate-d9
For Researchers, Scientists, and Drug Development Professionals

Introduction
Sulfosate-d9 is the deuterated analogue of Sulfosate, a broad-spectrum, non-selective

systemic herbicide. The "-d9" designation indicates that the nine hydrogen atoms on the three

methyl groups of the trimethylsulfonium cation have been replaced by deuterium. This isotopic

labeling makes Sulfosate-d9 a valuable tool in environmental fate studies, metabolic research,

and as an internal standard for the quantitative analysis of Sulfosate.

Sulfosate itself is the trimethylsulfonium salt of glyphosate. Glyphosate, the active anion, acts

by inhibiting the 5-enolpyruvylshikimate-3-phosphate (EPSP) synthase enzyme in plants, which

is crucial for the synthesis of aromatic amino acids. The trimethylsulfonium cation is believed to

enhance the uptake of glyphosate into plant tissues.

This technical guide provides a comprehensive overview of the chemical properties, structure,

and relevant experimental contexts of Sulfosate-d9.

Chemical Structure and Properties
Sulfosate-d9 is an ionic compound composed of a glyphosate anion and a trimethylsulfonium-

d9 cation.

Chemical Structure of Sulfosate-d9
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Chemical Structure of Sulfosate-d9
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Caption: Ionic structure of Sulfosate-d9, showing the glyphosate anion and the

trimethylsulfonium-d9 cation.

Quantitative Chemical Data
Property Value Source

Synonyms

tris(methyl-d3)sulfonium,

(phosphonomethyl)glycinate

(1:1)

N/A

Molecular Formula C₃H₇NO₅P·C₃D₉S N/A

Molecular Weight 254.29 g/mol N/A

CAS Number
81591-81-3 (for non-labeled

Sulfosate)
N/A

Appearance White to off-white semi-solid N/A

Experimental Protocols
Synthesis of Sulfosate
While a specific protocol for the synthesis of Sulfosate-d9 is not readily available in public

literature, a general approach can be inferred from the synthesis of Sulfosate and the

preparation of deuterated sulfonium salts.

Conceptual Synthesis Workflow:
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Conceptual Synthesis Workflow for Sulfosate-d9
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Caption: A logical workflow for the synthesis of Sulfosate-d9.

Methodology:

Synthesis of Trimethylsulfonium-d9 Iodide: The synthesis would likely involve the reaction of

dimethyl sulfide-d6 with iodomethane-d3. This is a standard method for preparing sulfonium
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salts. The use of deuterated starting materials ensures the final product is the d9

isotopologue.

Formation of Trimethylsulfonium-d9 Hydroxide: The resulting trimethylsulfonium-d9 iodide

would then be converted to trimethylsulfonium-d9 hydroxide. This can be achieved through

various methods, such as ion-exchange chromatography or reaction with a silver oxide or a

strong hydroxide resin.

Neutralization Reaction: Finally, an aqueous solution of trimethylsulfonium-d9 hydroxide

would be reacted with glyphosate acid in a neutralization reaction. The reaction would be

carefully monitored to control the pH and temperature to ensure the complete formation of

the Sulfosate-d9 salt.

Analytical Methodologies
The quantitative analysis of Sulfosate and its deuterated analogue in various matrices is

typically performed using liquid chromatography coupled with tandem mass spectrometry (LC-

MS/MS). Nuclear Magnetic Resonance (NMR) spectroscopy is also a powerful tool for

structural confirmation.

General LC-MS/MS Protocol for Sulfosate Analysis:

Sample Preparation:

Extraction: For soil and biological samples, an aqueous extraction is commonly employed

due to the high polarity of Sulfosate. This may involve shaking or sonication in water or a

buffered solution.

Clean-up: Solid-phase extraction (SPE) is often used to remove interfering matrix

components. Anion exchange or mixed-mode cartridges can be effective.

Derivatization (Optional): In some methods, derivatization with a reagent like

fluorenylmethyloxycarbonyl chloride (FMOC-Cl) is used to improve chromatographic

retention and sensitivity. However, direct analysis is also possible with appropriate

chromatographic conditions.

LC Conditions:
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Column: A column with enhanced retention for polar compounds, such as a hydrophilic

interaction liquid chromatography (HILIC) column or a column specifically designed for

polar pesticides, is recommended.

Mobile Phase: A gradient elution with a mixture of an aqueous buffer (e.g., ammonium

formate or ammonium acetate) and a polar organic solvent (e.g., acetonitrile or methanol)

is typically used.

Injection Volume: Typically 5-20 µL.

MS/MS Conditions:

Ionization: Electrospray ionization (ESI) in negative ion mode is generally preferred for the

detection of the glyphosate anion.

MRM Transitions: Multiple reaction monitoring (MRM) is used for quantification and

confirmation. For Sulfosate, precursor-to-product ion transitions for the glyphosate anion

would be monitored. For Sulfosate-d9 (used as an internal standard), the corresponding

mass-shifted transitions would be used.

General NMR Spectroscopy Protocol for Structural Characterization:

Sample Preparation: The sample is dissolved in a suitable deuterated solvent, such as

deuterium oxide (D₂O).

¹H NMR: The proton NMR spectrum would be used to confirm the structure of the glyphosate

moiety.

²H (Deuterium) NMR: The deuterium NMR spectrum would show a signal corresponding to

the nine deuterium atoms on the trimethylsulfonium cation.

³¹P NMR: The phosphorus-31 NMR spectrum would show a characteristic signal for the

phosphonate group in glyphosate.

¹³C NMR: The carbon-13 NMR spectrum would provide further confirmation of the carbon

skeleton of both the glyphosate and trimethylsulfonium components.

Analytical Workflow Diagram:
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General Analytical Workflow for Sulfosate-d9
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Caption: A typical workflow for the analysis of Sulfosate-d9 in various samples.

To cite this document: BenchChem. [What is Sulfosate-d9 and its chemical structure].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12420627#what-is-sulfosate-d9-and-its-chemical-
structure]
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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